Cas no 919104-98-6 (1,1'-Biphenyl, 4-bromo-2,2',5,6'-tetramethyl-)

• Product Name: 1,1'-Biphenyl, 4-bromo-2,2',5,6'-tetramethyl-
• CAS No: 919104-98-6
• MF: C₁₆H₁₇Br
• MW: 289.210183858871
• CID: 766246
• PubChem ID: 58795295
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-bromo-2,2',5,6'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-bromo-2,2',5,6'-tetramethyl-
• 1-bromo-4-(2,6-dimethylphenyl)-2,5-dimethylbenzene
• DTXSID40730172
• 4-Bromo-2,2',5,6'-tetramethyl-1,1'-biphenyl
• SCHEMBL13312940
• 919104-98-6

• Inchi： 1S/C16H17Br/c1-10-6-5-7-11(2)16(10)14-8-13(4)15(17)9-12(14)3/h5-9H,1-4H3
• InChI Key： DCHSXQOYGNNRCX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 288.05136g/mol
• Monoisotopic Mass: 288.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų